Cas no 137819-79-5 (1-[(2R,5S)-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dione)
137819-79-5 structure
Product Name:1-[(2R,5S)-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dione
CAS No:137819-79-5
MF:C10H14N2O3S
MW:242.294761180878
CID:1254808
PubChem ID:452278
Update Time:2025-04-20
1-[(2R,5S)-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-[(2R,5S)-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dione
- 1-[(2R,5S)-5-(hydroxymethyl)thiolan-2-yl]-5-methylpyrimidine-2,4-dione
- DTXSID10160326
- SCHEMBL9122198
- 137819-79-5
- 3'-Deoxy-4'-thiothymidine
- 4'-Thio-3'-deoxythymidine
- 1-[(2R,5S)-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methyl-pyrimidine-2,4-dione
- 4'-ThiodT
-
- Inchi: 1S/C10H14N2O3S/c1-6-4-12(10(15)11-9(6)14)8-3-2-7(5-13)16-8/h4,7-8,13H,2-3,5H2,1H3,(H,11,14,15)/t7-,8+/m0/s1
- InChI Key: AWQMUZPJUKKIPU-JGVFFNPUSA-N
- SMILES: S1[C@H](CO)CC[C@@H]1N1C(NC(C(C)=C1)=O)=O
Computed Properties
- Exact Mass: 242.07262
- Monoisotopic Mass: 242.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.9
- Topological Polar Surface Area: 94.9Ų
Experimental Properties
- Density: 1.359
- Refractive Index: 1.598
- PSA: 69.64
1-[(2R,5S)-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dione Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
137819-79-5 (1-[(2R,5S)-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dione) Related Products
- 152594-60-0(Thymidine,4'-C-methyl-4'-thio-)
- 117068-50-5(1-{3-hydroxy-1-[(2-hydroxyethyl)sulfanyl]propyl}-5-methylpyrimidine-2,4(1H,3H)-dione)
- 798558-59-5(Thymidine, 1'-C-methyl-4'-thio-)
- 630060-63-8(2,4(1H,3H)-Pyrimidinedione,1-[(5S,6S)-6-hydroxy-1-thiaspiro[4.4]non-2-yl]-5-methyl-)
- 134111-33-4(4'-thiothymidine)
- 134111-35-6(1-[(2S,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methyl-pyrimidine-2,4-dione)
- 145220-09-3(2,4(1H,3H)-Pyrimidinedione, 5-methyl-1-(tetrahydro-2-thienyl)-)
- 630060-30-9(2,4(1H,3H)-Pyrimidinedione,1-[(2R,5S,6S)-6-hydroxy-1-thiaspiro[4.4]non-2-yl]-5-methyl-)
- 630060-16-1(2,4(1H,3H)-Pyrimidinedione,1-[(2R,5S,6R)-6-hydroxy-1-thiaspiro[4.4]non-2-yl]-5-methyl-)
- 6741-71-5(Uridine,5-methyl-4'-thio- (7CI,8CI,9CI))
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